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Compound of Interest

Compound Name: Ammonium thiosulfate

Cat. No.: B1232673

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals utilizing
ammonium thiosulfate for gold leaching.

Troubleshooting Guide

This section addresses common issues encountered during gold leaching experiments with
ammonium thiosulfate.
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Issue

Possible Causes

Recommended Solutions

Low Gold Extraction

- Sub-optimal ammonium
thiosulfate concentration.-
Insufficient copper (I1)
concentration.- Inappropriate
pH of the leaching solution.-
Thiosulfate degradation.-

Passivation of gold surface.[1]

- Optimize the ammonium
thiosulfate concentration,
typically in the range of 0.1 M
to 0.5 M.[1][2][3]- Ensure
adequate copper (Il)
concentration, which acts as a
catalyst. A common range is
0.01 M to 0.1 M.[1]- Maintain
the pH of the solution,
generally between 9 and 10.5,
to ensure the stability of the
copper-ammonia complex.-
Control aeration and cupric ion
concentration to minimize
thiosulfate oxidation.- The
presence of ammonia helps to
stabilize the system and

prevent passivation.

High Reagent Consumption

- Excessive thiosulfate
oxidation due to high copper
(I1) concentration or aeration.-
Decomposition of thiosulfate

into polythionates.

- Optimize the copper (I1)
concentration; excessive
amounts can accelerate
thiosulfate degradation.- The
use of additives like
ammonium dihydrogen
phosphate (ADP) can reduce
thiosulfate consumption.-
Ammonia helps to minimize
the decomposition of

thiosulfate.

Precipitation in Leach Solution

- Formation of insoluble copper

compounds.

- Maintain a sufficient excess
of thiosulfate and ammonia
relative to the soluble copper
species.- At high copper ion
concentrations (= 0.1 M), the

solution can become unstable,
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leading to the formation of
black copper sulfide

precipitates.

- Carefully control and monitor
parameters such as
ammonium thiosulfate
. - Fluctuation in key leaching concentration, ammonia
Inconsistent Results _

parameters. concentration, copper
concentration, pH,
temperature, and leaching

time.

Frequently Asked Questions (FAQS)

1. What is the optimal concentration range for ammonium thiosulfate in gold leaching?

The optimal concentration of ammonium thiosulfate typically falls within the range of 0.1 M to
0.5 M. For instance, one study achieved over 99% gold extraction using 0.5 M ammonium
thiosulfate with 0.05 M CuSOa4 at 60°C. Another study reported 87% gold extraction with 0.5 M
thiosulfate, 1.0 M ammonia, and 0.1 M Cu?* at pH 12 and 25°C.

2. What is the role of copper and ammonia in the ammonium thiosulfate leaching system?

Copper (Il) ions act as a catalyst or oxidant in the gold leaching process. Ammonia serves
multiple purposes: it stabilizes the copper (Il) ions by forming the Cu(NHs)42* complex, helps
maintain a stable pH, minimizes the decomposition of thiosulfate, and improves the leaching
kinetics.

3. How does pH affect the efficiency of gold leaching with ammonium thiosulfate?

The pH of the leaching solution is a critical factor. It is generally maintained in the alkaline
range, typically between 9 and 10.5. This pH range ensures the stability of the copper-
ammonia complex, which is essential for the leaching process. Leaching efficiency for both
gold and silver has been shown to increase with an increasing pH value up to 9.5.

4. What are the common causes of thiosulfate degradation and how can it be minimized?
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Thiosulfate degradation can be caused by a combination of factors, including aeration and the
presence of cupric ions in the solution. High concentrations of copper (1) can significantly
increase thiosulfate oxidation. To minimize degradation, it is crucial to optimize the copper
concentration and control aeration. The presence of ammonia also helps to stabilize the
thiosulfate.

5. Can additives be used to improve the leaching process?

Yes, additives can enhance the efficiency and cost-effectiveness of the leaching system. For
example, the addition of ammonium dihydrogen phosphate (ADP) has been shown to increase
gold extraction from 87% to 91% while reducing thiosulfate consumption.

Experimental Protocols
General Gold Leaching Experimental Workflow

This protocol outlines a typical procedure for a laboratory-scale gold leaching experiment using
ammonium thiosulfate.
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Caption: General workflow for a gold leaching experiment.

Detailed Experimental Steps:

+ Ore Preparation: The gold-bearing ore is first crushed and then ground to a specific particle

size to ensure adequate liberation of the gold particles.

¢ Leaching Solution Preparation: Prepare the leaching solution by dissolving the required

amounts of ammonium thiosulfate, copper sulfate, and ammonia in deionized water to

achieve the desired concentrations. The pH is adjusted using an appropriate reagent, such

as sodium hydroxide.
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e Leaching Process: The leaching experiment is conducted in a reaction vessel, often with
mechanical agitation to keep the ore particles suspended. Key parameters such as
temperature, pH, and stirring rate are controlled and monitored throughout the experiment.
The duration of the leaching can range from a few hours to 24 hours or more.

o Sampling and Analysis: Aliquots of the leach solution are collected at regular intervals to
monitor the progress of gold dissolution. The concentration of gold in these samples is
typically determined by analytical techniques such as Atomic Absorption Spectrometry (AAS)
or Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

e Solid-Liquid Separation: After the leaching process is complete, the pregnant leach solution
containing the dissolved gold is separated from the solid residue (tailings) by filtration.

o Gold Recovery: The gold is then recovered from the pregnant solution using methods such
as cementation, ion exchange, or solvent extraction.

Data Presentation

The following tables summarize quantitative data from various studies on the optimization of
ammonium thiosulfate gold leaching.

Table 1: Effect of Reagent Concentrations on Gold Extraction

Ammoni
. Gold
um Ammoni Copper Temp . . Referen
. pH Time (h) Extracti
Thiosulf a (M) (mn (M) (°C) ce
on (%)
ate (M)
0.5 1.0 0.1 12 25 2 87
0.5 - 0.05 9.5 60 2 >99
0.7 - 0.002 10.5 60 - 53.1
0.2 1.2 0.01 - - -
0.4 1.0 0.01 9.5 - - 93
0.23 0.67 - - Room 24
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Table 2: Influence of Additives on Gold Extraction and Reagent Consumption

. . Thiosulfate
Additive Gold Extraction (%) . Reference
Consumption (M)
None 87 0.37
ADP 91 0.30
Glycerol ~80

Signaling Pathways and Logical Relationships

The following diagram illustrates the key relationships and influencing factors in the
ammonium thiosulfate gold leaching system.
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Caption: Factors influencing gold leaching efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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concentration-for-gold-leaching]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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